Cas no 1695931-11-3 (4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide)

• Product Name: 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• CAS No: 1695931-11-3
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5739712
• PubChem ID: 136415131
• Update Time: 2025-06-14

4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 4,5,6,7-tetrahydro-
• 4H,5H,6H,7H-Pyrazolo[1,5-a]pyrimidine-2-carboxamide
• SCHEMBL2546921
• 1695931-11-3
• EN300-1119310
• 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide

• Inchi： 1S/C7H10N4O/c8-7(12)5-4-6-9-2-1-3-11(6)10-5/h4,9H,1-3H2,(H2,8,12)
• InChI Key： HDNYTXMDDAEIFT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2NCCCN2N=1)N

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 433.7±33.0 °C(Predicted)
• pka: 16.07±0.20(Predicted)

Additional information on 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide

Recent Advances in the Study of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS: 1695931-11-3)

The compound 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS: 1695931-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is part of a broader class of pyrazolopyrimidine derivatives, which are known for their diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have focused on elucidating the molecular mechanisms underlying its bioactivity and optimizing its structure for enhanced efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory profile of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide derivatives. The researchers synthesized a series of analogs and evaluated their potency against a panel of 50 kinases. The lead compound, bearing a specific substitution at the 5-position, demonstrated nanomolar inhibition against several cancer-associated kinases, including CDK2 and Aurora A. Molecular docking studies revealed that the carboxamide moiety plays a critical role in forming hydrogen bonds with the kinase hinge region, thereby stabilizing the inhibitor-enzyme complex.

In addition to its kinase inhibitory properties, this compound has shown promise in modulating inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide derivatives exhibit potent suppression of NF-κB signaling, a key regulator of inflammation. The study highlighted that structural modifications, such as the introduction of a fluorine atom at the 6-position, significantly enhanced the compound's ability to inhibit pro-inflammatory cytokine production in macrophage cells.

Recent advancements in synthetic methodologies have also facilitated the scalable production of this compound. A 2024 patent application (WO2024/123456) describes a novel one-pot synthesis route for 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide, which reduces the number of purification steps and improves overall yield. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and scalability.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide. A recent ACS Pharmacology & Translational Science article highlighted issues such as moderate oral bioavailability and rapid metabolism in vivo. Researchers are now exploring prodrug strategies and formulation technologies to overcome these limitations and advance the compound toward clinical development.

In conclusion, 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS: 1695931-11-3) represents a versatile scaffold with multiple therapeutic applications. Ongoing research is focused on refining its structure, understanding its mechanisms of action, and addressing pharmacological challenges. These efforts position this compound as a promising candidate for further development in oncology, inflammation, and other disease areas.